Cas no 1899051-35-4 (4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol
• CAS No: 1899051-35-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6224226
• PubChem ID: 117398304
• Update Time: 2025-10-30

4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol
• EN300-1924549
• 1899051-35-4

• Inchi： 1S/C10H12BrNO2/c1-14-10-5-7(3-2-4-12)8(11)6-9(10)13/h2-3,5-6,13H,4,12H2,1H3/b3-2+
• InChI Key： ICZPZXDAGOODOU-NSCUHMNNSA-N
• SMILES： BrC1=CC(=C(C=C1/C=C/CN)OC)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol

Introduction to 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol (CAS No. 1899051-35-4)

4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1899051-35-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural arrangement of aromatic and aliphatic moieties, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both bromo and methoxy substituents on the phenolic ring, coupled with an allylamine side chain, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a phenolic core substituted at the 5-position with a bromo atom and at the 2-position with a methoxy group. The 3-position of the phenol is linked to a propenylamine chain, which introduces both basicity and reactivity due to the presence of an amine group. This combination of functional groups suggests that 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol may exhibit a range of biological activities, including potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol make it a promising candidate for further investigation in this context. Specifically, the aromatic ring system can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the amine group provides a site for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

One area where this compound shows particular promise is in the development of therapeutic agents targeting inflammatory and immunological disorders. The bromo and methoxy substituents are known to influence electronic properties and metabolic stability, which are critical factors in drug design. Furthermore, the allylamine moiety can participate in hydrogen bonding or other non-covalent interactions, enhancing binding to biological targets. These features make 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of phenolic derivatives in drug development due to their ability to interact with various biological systems. For instance, modifications at the ortho and para positions of the phenol ring can significantly alter pharmacokinetic properties such as solubility and bioavailability. The presence of both bromo and methoxy groups in 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol may contribute to its stability under physiological conditions while maintaining sufficient reactivity for further functionalization.

The allylamine side chain introduces an additional layer of complexity to the molecule, providing opportunities for diversification in drug design. Allylamines are known for their ability to form stable complexes with metal ions, which can be exploited in developing metal-based therapeutics or imaging agents. Moreover, the amine group can be used to link other pharmacophores or bioactive molecules, creating hybrid compounds with enhanced therapeutic potential.

In conclusion, 4-(3-aminoprop-1-en-1-yl)-5-bromo-2-methoxyphenol (CAS No. 1899051-35-4) represents a fascinating compound with multiple potential applications in pharmaceutical research. Its unique structural features, including the presence of bromo, methoxy, and allylamine substituents, make it a valuable scaffold for designing novel therapeutic agents. Further exploration into its biological activities and pharmacological properties could lead to significant advancements in drug discovery and development.